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  4. 3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid
3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid 3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid
Brand Name: Vulcanchem
CAS No.: 31043-42-2
VCID: VC0414461
InChI: InChI=1S/C20H23N3O5S/c1-2-10-23-19(27)15(22(12-13-24)20(23)29)7-8-17-21(11-9-18(25)26)14-5-3-4-6-16(14)28-17/h3-8,24H,2,9-13H2,1H3,(H,25,26)/b15-7-,17-8+
SMILES: CCCN1C(=O)C(=CC=C2N(C3=CC=CC=C3O2)CCC(=O)O)N(C1=S)CCO
Molecular Formula: C20H23N3O5S
Molecular Weight: 417.5g/mol

3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid

CAS No.: 31043-42-2

Main Products

VCID: VC0414461

Molecular Formula: C20H23N3O5S

Molecular Weight: 417.5g/mol

3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid - 31043-42-2

CAS No. 31043-42-2
Product Name 3-[(2E)-2-[(2Z)-2-[3-(2-Hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid
Molecular Formula C20H23N3O5S
Molecular Weight 417.5g/mol
IUPAC Name 3-[(2E)-2-[(2Z)-2-[3-(2-hydroxyethyl)-5-oxo-1-propyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]propanoic acid
Standard InChI InChI=1S/C20H23N3O5S/c1-2-10-23-19(27)15(22(12-13-24)20(23)29)7-8-17-21(11-9-18(25)26)14-5-3-4-6-16(14)28-17/h3-8,24H,2,9-13H2,1H3,(H,25,26)/b15-7-,17-8+
Standard InChIKey MLOUQZCXEHRJSD-CZLYJICFSA-N
Isomeric SMILES CCCN1C(=O)/C(=C/C=C/2\N(C3=CC=CC=C3O2)CCC(=O)O)/N(C1=S)CCO
SMILES CCCN1C(=O)C(=CC=C2N(C3=CC=CC=C3O2)CCC(=O)O)N(C1=S)CCO
Canonical SMILES CCCN1C(=O)C(=CC=C2N(C3=CC=CC=C3O2)CCC(=O)O)N(C1=S)CCO
PubChem Compound 1731448
Last Modified Nov 11 2021
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